2-methanesulfonyl-3'-(3-methoxyphenyl)-1',5-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole

• IUPAC Name: 3-(3-methoxyphenyl)-4-(2-methylsulfonyl-5-phenyl-3,4-dihydropyrazol-3-yl)-1-phenylpyrazole
• InChI: InChI=1S/C26H24N4O3S/c1-33-22-15-9-12-20(16-22)26-23(18-29(28-26)21-13-7-4-8-14-21)25-17-24(19-10-5-3-6-11-19)27-30(25)34(2,31)32/h3-16,18,25H,17H2,1-2H3
• InChI Key: YGSRFVXMBGQROA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C=C2C3CC(=NN3S(=O)(=O)C)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol
• CAS No.: 1017500-20-7

Description

The compound is a bipyrazole derivative with methanesulfonyl and methoxyphenyl substituents. Bipyrazole compounds are often used in the development of pharmaceuticals and agrochemicals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two pyrazole rings connected to each other. The methanesulfonyl group would likely be attached to one of the pyrazole rings, while the methoxyphenyl and phenyl groups would be attached to the other.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrazole rings, as well as the methanesulfonyl and methoxyphenyl groups. The pyrazole rings could potentially participate in a variety of chemical reactions, including electrophilic substitution and nucleophilic addition.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrazole rings, methanesulfonyl group, and methoxyphenyl group would likely impact its polarity, solubility, and stability.

Scientific Research Applications

Organic Synthesis and Catalysis

Methanesulfonic acid and related compounds have been utilized as effective catalysts in organic synthesis. For example, Kumar et al. (2008) demonstrated the use of methanesulfonic acid in the one-pot synthesis of 2-substituted benzoxazoles, showcasing its utility in facilitating reactions with various substituents (Kumar, Rudrawar, & Chakraborti, 2008). Similarly, Rao and Lwowski (1980) explored the cyanation and sulfonylation of 5-substituted tetrazoles, highlighting the reactivity of methanesulfonyl chloride in specific substitution reactions (Rao & Lwowski, 1980).

Anticancer and Anti-inflammatory Research

Sondhi et al. (2009) synthesized methanesulfonamide derivatives of 3,4-diaryl-2-imino-4-thiazolines and evaluated their anticancer and anti-inflammatory activities, indicating potential pharmaceutical applications (Sondhi, Rani, Gupta, Agrawal, & Saxena, 2009).

Material Science

In material science, Shankar et al. (2011) reported on the synthesis and characterization of diethyltin-based three-dimensional assemblies derived from sulfonate-phosphonate ligands, showing applications in the development of new materials (Shankar, Jain, Kociok‐Köhn, & Molloy, 2011).

Fluorescent Compounds for Detection Medium

Kauffman and Bajwa (1993) prepared a series of 2,5-dibenzoxazolylphenols and related compounds exhibiting excited state intramolecular proton-transfer fluorescence, useful as wavelength shifters in detecting media for ionizing radiation (Kauffman & Bajwa, 1993).

Future Directions

The study of bipyrazole derivatives is a promising area of research, given their diverse biological activities. Future research could explore the potential applications of this compound in pharmaceuticals or agrochemicals.